Cas no 888464-24-2 (N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide
• CAS No: 888464-24-2
• MF: C₂₀H₁₆ClFN₂O₄
• MW: 402.803447723389
• CID: 6293343
• PubChem ID: 16817640
• Update Time: 2025-10-25

N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide
• ZINC04342014
• N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-carbonylamino)-1-benzofuran-2-carboxamide
• AB00677153-01
• 888464-24-2
• N-(3-chloro-4-fluorophenyl)-3-(tetrahydrofuran-2-carboxamido)benzofuran-2-carboxamide
• AKOS024617173
• F1883-0631

• Inchi： 1S/C20H16ClFN2O4/c21-13-10-11(7-8-14(13)22)23-20(26)18-17(12-4-1-2-5-15(12)28-18)24-19(25)16-6-3-9-27-16/h1-2,4-5,7-8,10,16H,3,6,9H2,(H,23,26)(H,24,25)
• InChI Key： DFSXJFMJDWHDIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)NC(C1CCCO1)=O)=O)F

Computed Properties

• Exact Mass: 402.0782629g/mol
• Monoisotopic Mass: 402.0782629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide

Introduction to N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide (CAS No. 888464-24-2)

N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide

is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 888464-24-2, represents a novel class of molecules designed for targeted therapeutic applications. The intricate arrangement of functional groups within its structure, including the presence of a benzofuran core, an oxolane amide moiety, and halogenated aromatic rings, makes it a promising candidate for further research and development.

The benzofuran scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner. This structural motif has been extensively studied for its potential in the development of drugs targeting various diseases, including cancer and inflammatory disorders. The incorporation of a 3-chloro-4-fluorophenyl group into the molecule enhances its binding affinity to biological receptors, making it an attractive candidate for drug design.

The oxolane amide moiety is another critical feature of this compound, contributing to its unique chemical properties. This group not only influences the compound's solubility and stability but also plays a crucial role in modulating its biological activity. Oxolane amides have been reported to exhibit potent inhibitory effects on various enzymes and receptors, making them valuable in the development of therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors that target specific pathways involved in disease progression. N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide has shown promise in preclinical studies as an inhibitor of proteasome, an enzyme complex essential for protein degradation in cells. Dysregulation of proteasome activity is implicated in various diseases, including cancer, making this compound a potential candidate for therapeutic intervention.

The halogenated aromatic ring in the molecule further enhances its pharmacological properties. Halogen atoms, such as chlorine and fluorine, are frequently incorporated into drug molecules to improve their metabolic stability and binding affinity. The presence of these atoms in the 3-chloro-4-fluorophenyl group contributes to the compound's ability to interact effectively with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. These computational studies have identified potential binding sites on enzymes and receptors that could be exploited for therapeutic purposes. The integration of experimental data with computational predictions has provided valuable insights into the structure-activity relationships of this compound.

The synthesis of N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide presents unique challenges due to its complex molecular architecture. However, recent developments in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements have opened up new avenues for exploring its potential applications in drug development.

In conclusion, N-(3-chloro-4-fluorophenyl)-3-(oxolane-2-amido)-1-benzofuran-2-carboxamide (CAS No. 888464-24-2) is a structurally complex and pharmacologically interesting compound with significant potential in the field of medicinal chemistry. Its unique combination of functional groups and favorable biological properties make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.